Cas no 29682-53-9 (5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester)

• Product Name: 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester
• CAS No: 29682-53-9
• MF: C₆H₈N₂O₂S
• MW: 172.204919815063
• MDL: MFCD00100203
• CID: 267325
• PubChem ID: 351614
• Update Time: 2025-10-29

5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1,2,3-thiadiazole-4-carboxylate
• 1,2,3-Thiadiazole-4-carboxylicacid, 5-methyl-, ethyl ester
• 5-METHYL-[1,2,3]THIADIAZOLE-4-CARBOXYLIC ACID ETHYL ESTER
• 5-methyl-1,2,3-Thiadiazole-4-carboxylic acid ethyl ester
• ethyl 5-methylthiadiazole-4-carboxylate
• 4-carbethoxy-5-methyl-1,2,3-thiadiazole
• FT-0717598
• AKOS004900700
• NSC-522441
• 1,3-Thiadiazole-4-carboxylic acid, 5-methyl-, ethyl ester
• E87287
• 1,2,3-Thiadiazole-4-carboxylic acid, 5-methyl-, ethyl ester
• Ethyl5-methyl-1,2,3-thiadiazole-4-carboxylate
• MFCD00100203
• AS-5313
• CS-0314145
• Methyl-[1,2,3]thiadiazole-4-carboxylic acid ethyl ester
• tetraethyleneglycolmonomethylether
• Ethyl 5-methyl-1,2,3-thiadiazole-4-carboxylate #
• NSC522441
• DTXSID70325979
• 29682-53-9
• A901061
• SCHEMBL7794327
• 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester

• MDL： MFCD00100203
• Inchi： 1S/C6H8N2O2S/c1-3-10-6(9)5-4(2)11-8-7-5/h3H2,1-2H3
• InChI Key： TUEYHEWXYWCDHA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)OCC)N=N1

Computed Properties

• Exact Mass: 172.03100
• Monoisotopic Mass: 172.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 35 °C
• Boiling Point: 241.7±32.0 °C at 760 mmHg
• Flash Point: 100.0±25.1 °C
• Refractive Index: 1.53
• PSA: 80.32000
• LogP: 1.02320
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles

Additional information on 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester

5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester (CAS No. 29682-53-9): An Overview of Its Structure, Synthesis, and Applications

5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester (CAS No. 29682-53-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of 1,2,3-thiadiazoles, which are heterocyclic compounds characterized by their unique electronic and chemical properties. The ethyl ester functionality imparts additional reactivity and solubility, making it a valuable intermediate in various synthetic pathways.

The molecular structure of 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester is composed of a 1,2,3-thiadiazole ring with a methyl group at the 5-position and an ethyl ester group at the 4-position. The 1,2,3-thiadiazole ring is a five-membered heterocycle containing two nitrogen atoms and one sulfur atom. This unique arrangement of atoms provides the compound with high stability and reactivity, making it an attractive candidate for a wide range of applications.

Recent studies have highlighted the potential of 1,2,3-thiadiazoles in the development of novel pharmaceuticals. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of 1,2,3-thiadiazoles as potent inhibitors of specific enzymes involved in various diseases. The researchers found that compounds with a methyl substituent at the 5-position exhibited enhanced inhibitory activity compared to their unsubstituted counterparts. This finding underscores the importance of the methyl group in modulating the biological activity of these compounds.

The synthesis of 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester can be achieved through several well-established methods. One common approach involves the cyclization of a suitable precursor followed by esterification. For example, a recent publication in Tetrahedron Letters described a highly efficient one-pot synthesis using microwave irradiation. This method not only reduces reaction time but also improves yield and purity. The use of microwave technology has become increasingly popular in organic synthesis due to its ability to enhance reaction rates and selectivity.

In addition to its pharmaceutical applications, 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester has shown promise in materials science. A 2020 study published in Advanced Materials investigated the use of 1,2,3-thiadiazoles as building blocks for the construction of functional polymers. The researchers demonstrated that compounds with an ethyl ester group could be polymerized to form materials with tunable properties such as thermal stability and mechanical strength. These materials have potential applications in areas such as electronics and coatings.

The environmental impact of 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester is another important consideration. Recent research has focused on developing greener synthetic methods to reduce the environmental footprint of chemical processes. A study published in Green Chemistry reported a sustainable synthesis route using renewable feedstocks and catalytic systems. This approach not only minimizes waste generation but also reduces energy consumption.

In conclusion, 5-Methyl-1,2,3thiadiazole-4-carboxylic acid ethyl ester (CAS No. 29682-53-9) is a multifaceted compound with significant potential in various fields. Its unique structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.